Cas no 648898-99-1 (1-Naphthalenesulfonamide, 5-amino-N-phenyl-)

• Product Name: 1-Naphthalenesulfonamide, 5-amino-N-phenyl-
• CAS No: 648898-99-1
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 413109
• PubChem ID: 22932540
• Update Time: 2025-04-19

1-Naphthalenesulfonamide, 5-amino-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, 5-amino-N-phenyl-
• 5-amino-N-phenylnaphthalene-1-sulfonamide
• DTXSID80629016
• CHEMBL5028939
• 648898-99-1

• Inchi： 1S/C16H14N2O2S/c17-15-10-4-9-14-13(15)8-5-11-16(14)21(19,20)18-12-6-2-1-3-7-12/h1-11,18H,17H2
• InChI Key： MBRYOBDLKPJWCJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C(=CC=CC1=2)N)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 298.07772
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 72.19